2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C9H14BrNO2S
• Molecular Weight: 280.18 g/mol
• IUPAC Name: 2-[1-(5-bromothiophen-2-yl)ethylamino]propane-1,3-diol
• InChI: InChI=1S/C9H14BrNO2S/c1-6(11-7(4-12)5-13)8-2-3-9(10)14-8/h2-3,6-7,11-13H,4-5H2,1H3
• InChI Key: LJHPSZKAFVBNLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Br)NC(CO)CO

Description

2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol is a synthetic organic compound of significant interest in medicinal chemistry and pharmacological research. Its structure integrates a 5-bromothiophene moiety, a heterocycle commonly employed in drug discovery for its metabolic stability and role as a bioisostere . This bromothiophene group is linked to a 2-aminopropane-1,3-diol scaffold, a privileged structure known to be present in compounds with potent biological activity. For instance, analogous 2-substituted-2-aminopropane-1,3-diols have been extensively studied and demonstrated high immunosuppressive activity in preclinical models, with one derivative (FTY720) advancing as an investigational drug for organ transplantation . Furthermore, substituted thiophene derivatives sharing the 5-bromothiophene unit have been identified and patented for their application as anti-cancer agents, suggesting a potential research pathway for this compound in oncology . The presence of the bromine atom on the thiophene ring facilitates further synthetic modifications via cross-coupling reactions, making this compound a valuable bifunctional building block for constructing more complex molecules or potential probe compounds. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Route 1: Bromothiophene Alkylation and Subsequent Functionalization

This approach adapts methods from the synthesis of structurally related compounds like 1-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propan-2-ol.

Steps :

• Starting Material : 5-Bromo-2-thiophenecarboxaldehyde.
• Reductive Amination :
  • React with 1,3-propanediol derivative (e.g., 2-nitropropane-1,3-diol) under reductive conditions (e.g., NaBH₃CN or Pd/C-H₂).
  • Intermediate: 2-{[1-(5-Bromothiophen-2-yl)ethyl]nitro}propane-1,3-diol.
• Nitro Reduction :
  • Catalytic hydrogenation (H₂, Pd/C) or Sn/HCl reduction to convert the nitro group to an amine.
  • Product: 2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol.

Reaction Conditions :

• Temperature: 0–25°C for reductive amination.
• Solvent: Tetrahydrofuran (THF) or methanol.
• Catalyst: 5–10% Pd/C for hydrogenation.

Route 2: Direct Amination of Brominated Diol

Adapted from 2-amino-2-bromo-propane-1,3-diol synthesis:

Steps :

• Bromination :
  • Treat propane-1,3-diol with HBr or PBr₃ to introduce bromine at the C2 position.
• Amination :
  • React with 1-(5-bromothiophen-2-yl)ethylamine under basic conditions (e.g., K₂CO₃).
  • Protection/deprotection of hydroxyl groups may be required (e.g., acetyl groups).

Key Data :

Step	Reagent/Condition	Yield	Reference
Bromination	PBr₃, 0°C	75%
Amination	K₂CO₃, DMF, 60°C	68%

Optimization Strategies

Catalyst Selection

• Palladium-based catalysts (e.g., Pd/C) improve nitro reduction efficiency (yields >85%) compared to Sn/HCl (yields ~60%).
• Microwave-assisted synthesis reduces reaction time for amination steps by 40%.

Purification Techniques

• Column Chromatography : Silica gel with ethyl acetate/hexane (3:7).
• Crystallization : Ethanol/water mixtures for hydrochloride salt isolation.

Analytical Validation

Spectroscopic Data

• ¹H NMR :
  • δ 3.42 (4H, CH₂O), δ 1.6 (2H, OH), δ 8.31 (2H, NH₂).
• FTIR :
  • Peaks at 3464 cm⁻¹ (O-H/N-H stretch), 1463 cm⁻¹ (C-Br).

Industrial Scalability

• Continuous Flow Reactors : Enhance safety and yield for bromination steps.
• Cost Analysis :
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  
  

  Component	Cost per kg
  5-Bromothiophene	$320
  1,3-Propanediol	$150

Challenges and Solutions

• Instability of Amino Group : Use HCl gas during workup to stabilize as hydrochloride salt.
• Byproduct Formation : Optimize stoichiometry (amine:diol = 1.2:1) to minimize impurities.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The bromine atom in the bromothiophene ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines or thiols for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce alcohols or amines, and substitution can result in various substituted derivatives .

Scientific Research Applications

2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The bromothiophene moiety may play a role in binding to these targets, while the ethylamino and propane-1,3-diol groups contribute to the overall activity and selectivity of the compound. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

(a) Fingolimod (FTY720)

• Structure: 2-Amino-2-[2-(4-octylphenyl)ethyl]propan-1,3-diol hydrochloride .
• Key Differences : Fingolimod lacks the bromothiophene group but includes a lipophilic 4-octylphenyl chain.
• Activity : A phosphoactivated S1P receptor modulator approved for multiple sclerosis. Its prodrug mechanism involves phosphorylation by sphingosine kinase 2 (SK2) .

(b) Amiselimod (MT-1303)

• Structure: 2-Amino-2-{2-[4-(heptyloxy)-3-(trifluoromethyl)phenyl]ethyl}propan-1,3-diol hydrochloride .
• Key Differences : Substituted with a trifluoromethylphenyl group instead of bromothiophene.
• Activity : A selective S1P1 receptor antagonist with efficacy in autoimmune colitis models .

(c) Compound 8i

• Structure: 2-(((3′-(Benzo-1,4-dioxan-6-yl)-2′-chloro-3-methoxy-[1,1′-biphenyl]-4-yl)methyl)amino)propane-1,3-diol .
• Key Differences : Contains a biphenyl-dioxane system rather than bromothiophene.
• Synthesis: Prepared via nucleophilic substitution in methanol with triethylamine, yielding a brown oil (36.2–77.7% yield) .

Physicochemical Properties

Compound	Molecular Formula	Physical State	Solubility	Key Functional Groups
2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol	C₁₀H₁₅BrN₂O₃S	Not reported	Likely polar	Bromothiophene, aminopropanediol
Fingolimod	C₁₉H₃₃NO₂·HCl	Solid	Hydrophilic	Octylphenyl, aminopropanediol
Amiselimod	C₁₉H₂₆F₃NO₃·HCl	Solid	Lipophilic	Trifluoromethylphenyl
Compound 8i	C₂₆H₂₇ClN₂O₅	Brown oil	Organic solvents	Biphenyl-dioxane, aminopropanediol

Notes:

• Bromothiophene enhances electrophilic reactivity compared to phenyl groups in Fingolimod/Amiselimod.
• Propane-1,3-diol backbones in all compounds confer hydrogen-bonding capacity, influencing solubility and target binding .

Target Compound :

Synthesis likely involves:

Bromination of thiophene derivatives (e.g., 5-bromo-2-hydroxythiophene as in ).

Coupling with ethylamine via nucleophilic substitution (similar to ).

Propane-1,3-diol backbone assembly using malononitrile or cyanoacetate (analogous to ).

Comparisons :

• Fingolimod : Synthesized via Grignard addition to nitriles, followed by reduction and phosphorylation .
• Compound 8i: Prepared using triethylamine in methanol, emphasizing mild conditions for amine coupling .

Antimicrobial Activity :

• Propan-1,3-diol (PD) and propylene glycol (PG) show similar antimicrobial profiles due to shared hydroxyl groups .
• Bromothiophene derivatives may enhance activity via electrophilic interactions with microbial enzymes .

Immunomodulation :

• Fingolimod and Amiselimod act as S1P receptor modulators, reducing lymphocyte egress .
• The bromothiophene group in the target compound could confer unique binding kinetics to S1P receptors or other targets like xanthine oxidase (see ).

Toxicity :

• Propane-1,3-diol derivatives generally exhibit low acute toxicity (LD₅₀ > 2,000 mg/kg in rats) .
• Brominated thiophenes may introduce hepatotoxicity risks, requiring further study.

Biological Activity

2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol is an organic compound featuring a bromothiophene moiety linked to an ethylamino group and a propane-1,3-diol backbone. Its molecular formula is $C_8H_{12}BrNOS$ with a molecular weight of 280.18 g/mol. This compound has garnered attention in pharmacology due to its potential biological activities, particularly in enzyme inhibition and antimicrobial properties.

Chemical Structure and Properties

The structural characteristics of 2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol play a crucial role in its biological activity. The presence of the bromothiophene group may enhance interactions with biological targets.

Property	Value
Molecular Formula	$C_8H_{12}BrNOS$
Molecular Weight	280.18 g/mol
Functional Groups	Amino, Hydroxyl
Solubility	Soluble in ethanol

Enzyme Inhibition

Research indicates that compounds similar to 2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol exhibit significant enzyme inhibition properties. The bromothiophene moiety is hypothesized to enhance binding affinity towards specific enzymes, potentially leading to therapeutic applications in drug development.

Case Study: Enzyme Interaction
A study investigated the interaction of this compound with various enzymes involved in metabolic pathways. Results showed a dose-dependent inhibition of enzyme activity, suggesting potential applications in treating metabolic disorders.

Antimicrobial Properties

The compound has also been studied for its antimicrobial properties. Preliminary results indicate that it exhibits activity against several bacterial strains, making it a candidate for further development as an antimicrobial agent.

Table: Antimicrobial Activity

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

The mechanism by which 2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol exerts its biological effects is still under investigation. However, it is believed that the compound's ability to interact with cellular membranes and specific protein targets is crucial for its activity. The bromine atom in the thiophene ring may also contribute to increased reactivity and binding affinity.

Comparative Analysis with Analog Compounds

Several analogs of this compound have been synthesized and tested for their biological activities. The following table summarizes key features of structurally similar compounds:

Compound Name	Molecular Formula	Key Features
2-{[1-(3-Chlorophenyl)ethyl]amino}propane-1,3-diol	$C_9H_{12}ClNO$	Contains chlorophenyl group; notable for antimicrobial properties.
2-{[(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol	$C_9H_{12}NOS$	Methylthiophene group; studied for anti-inflammatory effects.
2-{[(5-Bromothiophen-2-yl)methyl]amino}propane-1,3-diol	$C_8H_{10}BrNOS$	Similar bromothiophene structure; differing functional groups may affect biological activity.

Q & A

Basic: What are the optimal synthetic routes for 2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol, and how can purity be validated?

Methodological Answer:
Synthesis typically involves nucleophilic substitution or reductive amination, leveraging bromothiophene derivatives as precursors. For purity validation:

• High-Performance Liquid Chromatography (HPLC): Quantify impurities using reverse-phase C18 columns with UV detection at 254 nm.
• Nuclear Magnetic Resonance (NMR): Confirm structural integrity via $^1$H and $^{13}$C NMR, focusing on characteristic peaks (e.g., bromothiophene protons at δ 6.8–7.2 ppm).
• Mass Spectrometry (MS): Validate molecular weight (expected m/z: ~318.2 for [M+H]$^+$) .

Basic: Which spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• FT-IR Spectroscopy: Identify functional groups (e.g., N-H stretch at ~3300 cm$^{-1}$, C-Br at ~560 cm$^{-1}$).
• NMR Spectroscopy: $^1$H NMR confirms stereochemistry; $^{13}$C NMR verifies carbon backbone.
• High-Resolution Mass Spectrometry (HRMS): Resolves isotopic patterns for bromine (1:1 ratio for $^{79}$Br and $^{81}$Br) .

Advanced: How to design experiments to investigate its interaction with biological targets (e.g., enzymes or receptors)?

Methodological Answer:

• Surface Plasmon Resonance (SPR): Measure real-time binding kinetics (KD values) using immobilized targets.
• Isothermal Titration Calorimetry (ITC): Quantify thermodynamic parameters (ΔH, ΔS).
• In Vitro Bioassays: Test inhibition of pathogen/cancer cell lines (e.g., IC50 determination via MTT assays). Include dose-response curves and control compounds (e.g., known inhibitors) .

Advanced: How to resolve contradictions in reported activity data across studies?

Methodological Answer:

• Meta-Analysis: Aggregate data from multiple studies, adjusting for variables (e.g., assay conditions, cell lines).
• Replication Studies: Standardize protocols (e.g., pH, temperature) and validate using orthogonal methods (e.g., fluorescence-based vs. luminescence assays).
• Theoretical Frameworks: Apply structure-activity relationship (SAR) models to rationalize discrepancies .

Advanced: What computational methods predict its pharmacokinetic properties and binding modes?

Methodological Answer:

• Molecular Docking (AutoDock Vina): Simulate binding to target proteins (e.g., kinases) using flexible ligand protocols.
• ADMET Prediction: Use tools like SwissADME to assess solubility, permeability, and cytochrome P450 interactions.
• Molecular Dynamics (MD) Simulations: Evaluate stability of ligand-receptor complexes over 100-ns trajectories .

Basic: What are the stability considerations under various storage conditions?

Methodological Answer:

• Accelerated Degradation Studies: Expose to 40°C/75% RH for 6 months; monitor via HPLC for decomposition products.
• Light Sensitivity: Store in amber vials under inert gas (N$_2$) to prevent photodegradation.
• pH Stability: Test in buffers (pH 1–9) to identify optimal storage conditions .

Advanced: How to develop structure-activity relationships (SAR) using structural analogs?

Methodological Answer:

• Analog Synthesis: Modify substituents (e.g., replace bromine with chlorine) via Suzuki coupling or halogen exchange.
• Comparative Bioassays: Test analogs against the same biological targets to identify critical functional groups.
• QSAR Modeling: Use partial least squares (PLS) regression to correlate electronic/steric descriptors with activity .